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Compound of Interest

Compound Name: 3-Hydroxy-3-methylbutanenitrile

Cat. No.: B077339

Application Notes and Protocols for 3-Hydroxy-
3-methylbutanenitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 3-Hydroxy-3-methylbutanenitrile (CAS No. 13635-04-6). Adherence to these
guidelines is crucial to ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

Proper handling and storage procedures are directly related to the physical and chemical
properties of a substance. The following table summarizes key data for 3-Hydroxy-3-
methylbutanenitrile.
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Property Value

Molecular Formula CsHaNO

Molecular Weight 99.13 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 114-116 °C at 30 mmHg
Density 0.959 g/mL at 20 °C

Flash Point 97 °C (closed cup)

Vapor Pressure

0.0288 mmHg at 25 °C

Refractive Index

n20/D 1.430

Solubility

Information not readily available, assumed to be

soluble in organic solvents.

Hazard Identification and Safety Precautions

3-Hydroxy-3-methylbutanenitrile is classified as a hazardous substance. Understanding its
toxicological profile is essential for safe handling.

GHS Hazard Classification:

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

GHS Pictogram:
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GHSO07: Exclamation Mark

Click to download full resolution via product page
Caption: GHS pictogram for substances that may cause less serious health effects.
Personal Protective Equipment (PPE):

A risk assessment should be conducted before handling this chemical to determine the
appropriate PPE. The following are general recommendations:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent splashes.

e Hand Protection: Wear nitrile rubber gloves. Inspect gloves for any signs of degradation or
puncture before and during use.

o Skin and Body Protection: A lab coat should be worn. For larger quantities or in case of
potential for significant splashing, chemical-resistant aprons and sleeves should be used.

» Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If engineering controls are not sufficient, a respirator with an appropriate organic vapor
cartridge is necessary.

Handling and Storage Procedures

Handling:

» Always handle 3-Hydroxy-3-methylbutanenitrile within a certified chemical fume hood to
minimize inhalation exposure.
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e Avoid contact with skin, eyes, and clothing.

e Ground and bond containers when transferring material to prevent static discharge, which
could be an ignition source.

e Use spark-proof tools and explosion-proof equipment.

o Prepare dilutions and handle reactions in appropriate reaction vessels with adequate
containment.

» Do not eat, drink, or smoke in areas where this chemical is handled.

e Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.
e The recommended storage temperature is between 2-8°C.[1][2][3]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.

o Keep away from heat, sparks, and open flames.

» Containers should be clearly labeled with the chemical name and all relevant hazard
warnings.

Experimental Protocols

The following are summaries of standard methodologies for determining key safety parameters.
These protocols are based on internationally recognized guidelines.

Determination of Flash Point (Pensky-Martens Closed-
Cup Method)

This protocol is a generalized procedure based on the ASTM D93 standard.
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Objective: To determine the lowest temperature at which the vapors of the substance will ignite.
Apparatus: Pensky-Martens closed-cup tester.

Procedure:

Sample Preparation: Fill the test cup with the 3-Hydroxy-3-methylbutanenitrile sample to
the specified level.

o Apparatus Assembly: Place the lid on the cup and ensure a tight seal.
e Heating: Begin heating the sample at a slow, constant rate (5-6 °C/min).

 Stirring: Stir the sample continuously at a specified speed to ensure uniform temperature
distribution.

« Ignition Source Application: At regular temperature intervals, apply the test flame or ignition
source to the vapor space of the cup.

e Observation: The flash point is the lowest temperature at which a flash is observed inside the
cup.

o Barometric Pressure Correction: The observed flash point should be corrected to the
standard atmospheric pressure.

Acute Oral Toxicity Assessment (OECD Guideline 423:
Acute Toxic Class Method)

Objective: To determine the acute oral toxicity of a substance and classify it according to the
GHS.[4]

Principle: A stepwise procedure is used where a small number of animals are dosed at a
defined starting dose level. The outcome of this step (mortality or evident toxicity) determines
the next dose level.

Animal Model: Typically, rats of a single sex (usually females) are used.

Procedure:
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o Dose Preparation: The test substance is typically administered as a solution or suspension in
an appropriate vehicle (e.g., water, corn oil).

o Administration: A single dose is administered to the animals by gavage.

e Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

e Stepwise Dosing:
o Start with a group of 3 animals at a predetermined dose level (e.g., 300 mg/kg).
o If no mortality occurs, the next higher dose level is used in another group of animals.
o If mortality occurs, the next lower dose level is tested.

o Classification: The substance is classified into a GHS category based on the dose levels at
which mortality is observed.

Acute Inhalation Toxicity Assessment (OECD Guideline
403: Acute Inhalation Toxicity)

Objective: To determine the health hazards likely to arise from short-term exposure to an
airborne substance.

Principle: Animals are exposed to the test substance as a vapor, aerosol, or gas for a defined
period (typically 4 hours) in an inhalation chamber.

Animal Model: Typically, rats are used.
Procedure:

o Atmosphere Generation: A dynamic inhalation exposure system is used to generate a stable
and measurable concentration of the test substance in the air.

o Exposure: Groups of animals are exposed to different concentrations of the test substance
for a fixed duration.
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» Monitoring: The concentration of the test substance in the inhalation chamber is monitored
throughout the exposure period.

o Observation: Animals are observed for signs of toxicity during and after exposure for at least
14 days. Mortality and body weight changes are recorded.

o Data Analysis: The median lethal concentration (LC50) is calculated, which is the
concentration expected to cause death in 50% of the test animals.

Visualized Workflows

The following diagrams illustrate key logical relationships for the safe handling of 3-Hydroxy-3-

methylbutanenitrile.
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Caption: A logical workflow for the safe handling of 3-Hydroxy-3-methylbutanenitrile.
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Caption: A decision tree for responding to a spill of 3-Hydroxy-3-methylbutanenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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